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Compound of Interest

Compound Name:
5-Aminopyrimidine-4-

carbaldehyde

CAS No.: 933687-03-7

Cat. No.: B6359522

Get Quote

Target Audience: Medicinal Chemists, Assay Biologists, and Drug Development Professionals

Application: Kinase Inhibitor Scaffold Development (VEGFR-2, EGFR, ErbB-2, c-Met, FLT3)

Introduction & Pharmacological Rationale
The 4-aminopyrimidine-5-carboxaldehyde oxime scaffold has emerged as a privileged

pharmacophore in targeted oncology[1]. Structurally, the pyrimidine core acts as a bioisostere

for the adenine ring of ATP, allowing the molecule to anchor deeply within the highly conserved

kinase hinge region.

The strategic placement of the 4-amino and 5-carboxaldehyde oxime groups provides a rigid,

self-validating hydrogen-bonding network. The 4-amino group acts as a critical hydrogen bond

donor to the hinge region backbone (e.g., Cys919 in VEGFR-2 or Met793 in EGFR)[2].

Concurrently, the 5-oxime moiety serves a dual purpose: it locks the molecule into a favorable

bioactive conformation and provides supplementary hydrogen bonding interactions with the

catalytic lysine or the aspartate residue of the DFG motif, drastically enhancing both potency

and kinase selectivity[3].
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Figure 1: Kinase inhibition pathway of 4-aminopyrimidine-5-carboxaldehyde oximes.

Mechanistic Causality in Experimental Design
The synthesis of these oximes is a robust, two-phase process designed to maximize

regioselectivity and yield while preventing the degradation of sensitive functional groups.

Phase 1: Regioselective Amination (SNAr). The synthesis typically begins with a 4-chloro-5-

formylpyrimidine derivative. The electron-deficient nature of the pyrimidine ring is

exacerbated by the strongly electron-withdrawing 5-formyl group. This makes the 4-chloro

position highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by an incoming

amine. Conducting this reaction at 0 °C with a non-nucleophilic base (DIPEA) is critical; it
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scavenges the generated HCl to prevent amine deactivation while suppressing bis-

substitution or formyl degradation.

Phase 2: Acid-Catalyzed Oximation. The resulting 4-aminopyrimidine-5-carboxaldehyde is

condensed with hydroxylamine hydrochloride. The causality behind using sodium acetate

(NaOAc) as a buffer is twofold: it neutralizes the hydrochloride salt to liberate the nucleophilic

free hydroxylamine, and it maintains the reaction at an optimal pH (4.5–5.0). If the solution is

too basic, the subsequent acid-catalyzed dehydration step stalls; if too acidic, the

hydroxylamine remains protonated and non-nucleophilic. This thermodynamic control drives

the equilibrium exclusively toward the stable (E)-oxime isomer, which is the biologically

active conformation[1][4].
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Figure 2: Two-phase synthetic workflow for 4-aminopyrimidine-5-carboxaldehyde oximes.

Step-by-Step Protocol
Materials and Reagents

Precursor: 4-chloro-5-formylpyrimidine (or 4,6-dichloro-5-formylpyrimidine for di-substituted

derivatives)

Reagents: Primary/secondary amines, Hydroxylamine hydrochloride (NH₂OH·HCl), N,N-

Diisopropylethylamine (DIPEA), Sodium acetate (NaOAc).

Solvents: Anhydrous Dichloromethane (DCM), Absolute Ethanol (EtOH), Ethyl Acetate

(EtOAc), Hexanes.

Phase A: Synthesis of 4-Aminopyrimidine-5-
carboxaldehyde

Preparation: In an oven-dried round-bottom flask purged with nitrogen, dissolve 4-chloro-5-

formylpyrimidine (1.0 equiv, 10 mmol) in 30 mL of anhydrous DCM.
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Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C.

Base Addition: Add DIPEA (2.0 equiv, 20 mmol) in one portion. Stir for 5 minutes.

Amination: Dissolve the desired amine (1.1 equiv, 11 mmol) in 10 mL of DCM and add it

dropwise to the reaction mixture over 15 minutes. Caution: The SNAr reaction is exothermic.

Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir

for 2–4 hours. Monitor the consumption of the starting material via TLC (Eluent: 3:1

Hexane/EtOAc, visualized under UV 254 nm).

Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Extract the

aqueous layer with DCM (2 × 20 mL). Combine the organic layers, wash with brine, dry over

anhydrous Na₂SO₄, and concentrate under reduced pressure.

Purification: Purify the crude residue via silica gel flash chromatography to yield the pure 4-

aminopyrimidine-5-carboxaldehyde intermediate.

Phase B: Oximation
Preparation: Dissolve the purified 4-aminopyrimidine-5-carboxaldehyde (1.0 equiv, 5 mmol)

in 25 mL of absolute ethanol in a round-bottom flask equipped with a reflux condenser.

Reagent Addition: Add hydroxylamine hydrochloride (1.5 equiv, 7.5 mmol) followed by

sodium acetate (1.5 equiv, 7.5 mmol).

Reflux: Heat the reaction mixture to 80 °C and reflux for 3–6 hours. The reaction progress

can be monitored by LC-MS or TLC.

Isolation: Cool the mixture to room temperature. In most cases, the (E)-oxime product will

precipitate directly from the ethanolic solution as a highly crystalline solid.

Filtration: Filter the precipitate through a Büchner funnel. Wash the filter cake sequentially

with ice-cold water (to remove residual salts) and ice-cold ethanol.

Drying: Dry the product in a vacuum oven at 45 °C overnight to afford the final 4-

aminopyrimidine-5-carboxaldehyde oxime.
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Quantitative Data: Pharmacological Profiling
The modular nature of this protocol allows for rapid library generation. Below is a summary of

quantitative data for various substituted 4-aminopyrimidine-5-carboxaldehyde oximes against

their primary kinase targets.

Compound
Class /
Substitution at
C-6

Primary Target
Secondary
Target

IC₅₀ Range
(Primary)

Key Biological
Effect

4-amino-6-

(aryloxy)
VEGFR-2 c-Met 10 – 50 nM

G2/M phase cell

cycle arrest; anti-

angiogenesis[1]

4-amino-6-

(arylamino)
EGFR ErbB-2 8 – 30 nM

Potent dual

inhibition in

BT474 and

SKBR-3 cell

lines[2]

4-amino-6-

(piperazin-1-yl)
FLT3

FLT3 (ITD-

mutated)
1 – 100 nM

Antiproliferative

activity in human

leukemic cells[5]

4-amino-6-

(arylthio)
c-Met VEGFR-2 150 – 250 nM

Synergistic

inhibition of

tumor

progression[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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